Cas no 2106-49-2 (1-chloro-2-fluoro-3-nitro-benzene)

• Product Name: 1-chloro-2-fluoro-3-nitro-benzene
• CAS No: 2106-49-2
• MF: C₆H₃ClFNO₂
• MW: 175.544924020767
• MDL: MFCD00069417
• CID: 42473
• PubChem ID: 75016
• Update Time: 2025-08-02

1-chloro-2-fluoro-3-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoronitrobenzene
• 1-Chloro-2-fluoro-3-nitrobenzene
• 1-CHLORO-2-FLUORO-3-NITRO-BENZENE
• 2-FLUORO-3-CHLORO-NITROBENZENE
• 1-Chlor-2-fluor-3-nitro-benzol
• 3-chloro-2-fluoro-1-nitrobenzene
• chlorofluoronitrobenzene
• EINECS 218-285-7
• 5-Chloro-2-fluoroaniline
• 2-fluoro-3-chloronitrobenzene
• Benzene, chlorofluoronitro-
• NSC190665
• PubChem2483
• KSC497I5R
• RBAHXNSORRGCQA-UHFFFAOYSA-N
• PC063
• 3-Chloro-2-fluoro-1-
• 3-Isothiazolecarboxylicacid,5-nitro-
• 2106-49-2
• NSC-190665
• MFCD00069417
• W-109750
• SY015562
• AKOS005064071
• FT-0602303
• 3-Chloro-2-fluoro-1-nitro-benzene
• DTXSID00175287
• CK2367
• NS00046101
• SCHEMBL107291
• CCRIS 9050
• AS-19441
• CS-W017435
• XJ58RN24KX
• A20504
• 2-Fluoro-3-nitrochlorobenzene;3-Chloro-2-fluoro-1-nitrobenzene;5-Chloro-2-fluoroaniline
• SB35361
• NSC 190665
• Chloro-2-fluoronitrobenzene, 3-
• Benzene, 1-chloro-2-fluoro-3-nitro-
• EN300-3260113
• AM20050196
• AC-9688
• 70572-60-0
• 3-CHLORO-2-FLUORONITROBENZENE,99%
• DTXCID2097778
• DB-028052
• 3-Chloro-2-fluoronitrobenzene;2-Fluoro-3-nitrochlorobenzene
• 1-chloro-2-fluoro-3-nitro-benzene

• MDL： MFCD00069417
• Inchi： 1S/C6H3ClFNO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H
• InChI Key： RBAHXNSORRGCQA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 174.98400
• Monoisotopic Mass: 174.983634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.494
• Melting Point: 36-40
• Boiling Point: 241.1 °C at 760 mmHg
• Flash Point: 99.6℃
• Refractive Index: 1.474
• Water Partition Coefficient: Soluble in water.
• PSA: 45.82000
• LogP: 2.91050

1-chloro-2-fluoro-3-nitro-benzene Security Information

• Signal Word：Danger
• Hazard Statement： H302+H312; H315; H319; H331; H335
• Warning Statement： P261; P264; P270; P271; P280; P302+P352; P304+P340; P305+P351+P338; P311; P330; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-chloro-2-fluoro-3-nitro-benzene

1-Chloro-2-Fluoro-3-Nitrobenzene (CAS No. 2106-49-2): A Comprehensive Overview

1-Chloro-2-fluoro-3-nitrobenzene (CAS No. 2106-49-2) is a highly substituted aromatic compound that has garnered significant attention in various fields of chemistry, including organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which features a benzene ring substituted with chlorine, fluorine, and nitro groups at the 1-, 2-, and 3-positions, respectively. The presence of these electronegative substituents imparts distinct electronic and steric properties to the molecule, making it a valuable building block in the development of advanced materials and pharmaceutical agents.

The synthesis of 1-chloro-2-fluoro-3-nitrobenzene involves a series of carefully controlled reactions that exploit the reactivity of nitrobenzene derivatives. Recent studies have highlighted innovative methods for the preparation of this compound, leveraging both traditional and modern synthetic techniques. For instance, researchers have explored the use of electrophilic substitution reactions under optimized conditions to achieve high yields and purity levels. The integration of computational chemistry tools has further enhanced our understanding of the reaction mechanisms involved, enabling the design of more efficient synthetic pathways.

One of the most notable applications of 1-chloro-2-fluoro-3-nitrobenzene lies in its role as an intermediate in the synthesis of advanced materials. For example, this compound has been employed in the development of novel polycyclic aromatic hydrocarbons (PAHs), which exhibit exceptional thermal stability and electronic properties. These materials hold promise for use in high-performance electronics, optoelectronics, and energy storage systems. Additionally, 1-chloro-2-fluoro-3-nitrobenzene has been utilized in the construction of functionalized surfaces for catalytic applications, where its unique electronic configuration facilitates selective chemical transformations.

In the field of pharmacology, 1-chloro-2-fluoro-3-nitrobenzene has emerged as a valuable precursor for the synthesis of bioactive molecules. Recent research has demonstrated its potential in drug discovery efforts targeting various therapeutic areas, including cancer and infectious diseases. The compound's ability to undergo diverse functional group transformations makes it an ideal starting material for constructing complex molecular architectures with desired biological activities.

The environmental impact and toxicity profile of 1-chloro-2-fluoro-3-nitrobenzene have also been subjects of recent investigations. Studies have shown that this compound exhibits moderate toxicity to aquatic organisms under specific conditions; however, its environmental persistence is relatively low due to its susceptibility to photochemical degradation. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

Looking ahead, ongoing research into 1-chloro-2-fluoro-3-nitrobenzene is expected to yield further insights into its potential applications across various industries. The development of novel synthetic methodologies and a deeper understanding of its reactivity will undoubtedly expand its utility as a versatile building block in chemical synthesis.